![molecular formula C24H23FN4O4S B2978309 N-(3,4-dimethoxyphenethyl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide CAS No. 954013-16-2](/img/structure/B2978309.png)
N-(3,4-dimethoxyphenethyl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenethyl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H23FN4O4S and its molecular weight is 482.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structure-Activity Relationships in Medicinal Chemistry
Research on similar compounds has explored structure-activity relationships, particularly in the development of inhibitors for specific biological targets like phosphoinositide 3-kinases (PI3K) and mammalian target of rapamycin (mTOR) (Stec et al., 2011). These studies are pivotal for understanding how modifications to the chemical structure affect biological activity and stability, leading to the development of more effective therapeutic agents.
Antioxidant and Anti-inflammatory Properties
Some synthesized derivatives of related compounds have shown significant anti-inflammatory and antioxidant activities (Sunder & Maleraju, 2013). These findings highlight the potential of such compounds in researching and developing new treatments for conditions associated with oxidative stress and inflammation.
Imaging and Diagnostic Applications
Compounds with similar structures have been synthesized for potential use in imaging studies, specifically targeting peripheral benzodiazepine receptors (PBRs) with positron emission tomography (PET) (Fookes et al., 2008). This application is crucial for the non-invasive study of neurodegenerative disorders, providing insights into disease mechanisms and aiding in the development of novel diagnostic tools.
Ligand-Protein Interactions and Photovoltaic Efficiency
Studies on benzothiazolinone acetamide analogs have incorporated spectroscopic and quantum mechanical analyses to explore ligand-protein interactions, as well as their potential applications in photovoltaic efficiency modeling (Mary et al., 2020). This research demonstrates the multifaceted applications of such compounds, ranging from biological systems to renewable energy technologies.
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[7-(4-fluorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23FN4O4S/c1-14-27-22-23(34-14)21(16-5-7-17(25)8-6-16)28-29(24(22)31)13-20(30)26-11-10-15-4-9-18(32-2)19(12-15)33-3/h4-9,12H,10-11,13H2,1-3H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPMMSSTXFBMQEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.